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Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963 Get Quote

Direct Yellow 106: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Direct Yellow 106 is a stilbene-class disazo direct dye recognized for its application in the

dyeing of cellulosic materials such as cotton, viscose, and paper. This technical guide provides

an in-depth overview of its chemical structure, physicochemical properties, synthesis, and

applications. Detailed methodologies for representative experimental procedures are included

to facilitate further research and development.

Chemical Structure and Identification
Direct Yellow 106 is a complex aromatic compound characterized by two naphthotriazole

sulfonic acid moieties linked by a central stilbene-azo backbone. The presence of multiple

sulfonic acid groups imparts water solubility, a key characteristic of direct dyes.

Table 1: Chemical Identification of Direct Yellow 106

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12381963?utm_src=pdf-interest
https://www.benchchem.com/product/b12381963?utm_src=pdf-body
https://www.benchchem.com/product/b12381963?utm_src=pdf-body
https://www.benchchem.com/product/b12381963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

C.I. Name Direct Yellow 106

C.I. Number 40300[1]

CAS Number 12222-60-5[1][2]

Molecular Formula C₄₈H₂₆N₈Na₆O₁₈S₆[1][2]

Molecular Weight 1333.10 g/mol [1][2]

IUPAC Name

hexasodium;2-[3-sulfonato-4-[(E)-2-[2-sulfonato-

4-[[3-sulfonato-4-[(E)-2-[2-sulfonato-4-(5-

sulfonatobenzo[e]benzotriazol-2-

yl)phenyl]ethenyl]phenyl]diazenyl]phenyl]ethenyl

]phenyl]benzo[e]benzotriazole-5-sulfonate[2]

Synonyms
Direct Yellow ARLE, Direct Fast Yellow 3RLL,

Saturn Yellow L3R[3]

Physicochemical and Spectroscopic Properties
Direct Yellow 106 is typically supplied as a reddish-yellow or orange-yellow powder.[1][4][5][6]

Its high water solubility is a defining feature, though it can be sensitive to hard water.[6][7]

Table 2: Physicochemical Properties of Direct Yellow 106

Property Value

Physical Appearance
Reddish-yellow to orange-yellow powder[1][4][5]

[6]

Hue Reddish Yellow[1]

Solubility Soluble in water[1][8]

Light Fastness 6[1]

Washing Fastness 3-4[1]
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Note: Fastness ratings are typically on a scale of 1 to 8 for light fastness and 1 to 5 for washing

fastness, with higher numbers indicating better fastness.

Synthesis of Direct Yellow 106
The synthesis of Direct Yellow 106 is a multi-step process involving diazotization, azo

coupling, and oxidation reactions. A general manufacturing method is described as the

diazotization of 2-(2-sulfo-4-nitrostyryl)-5-aminobenzenesulfonic acid and its subsequent

coupling with 4-aminonaphthalene-1-sulfonic acid.[4][5] This intermediate is then oxidized to

form the triazole rings.[4][5] Finally, a reduction step, often using glucose and sodium

hydroxide, yields the final azo dye.[4][5][6][7]
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Step 1: Diazotization

Step 2: Azo Coupling Step 3 & 4: Oxidation and Reduction

2-(2-Sulfo-4-nitrostyryl)-
5-aminobenzenesulfonic acid Diazonium Salt Intermediate

NaNO₂, HCl
0-5°C

Intermediate Product4-Aminonaphthalene-1-sulfonic acid OxidationOxidizing Agent Direct Yellow 106
Glucose, NaOH
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Prepare Dye Bath
(Dye, Salt, Soda Ash)

Introduce Wet Fabric
(40°C)

Gradually Heat to 90-95°C

Hold for 60-90 mins

Cool and Rinse

Apply Fixing Agent
(Optional)

Dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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